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Compound of Interest

Compound Name: Acetyl Coenzyme A trisodium

Cat. No.: B15611037

An In-depth Whitepaper on the Structure, Properties, and Experimental Applications of a
Pivotal Metabolic Intermediate

Abstract

Acetyl Coenzyme A (Acetyl-CoA) stands as a central node in cellular metabolism, integrating
carbohydrate, fat, and protein catabolism and serving as a critical precursor for a vast array of
biosynthetic pathways and cellular signaling events. The trisodium salt of Acetyl-CoA is a stable
and highly water-soluble formulation, rendering it an indispensable tool in biochemical and
pharmacological research. This technical guide provides a comprehensive overview of the
chemical and physical properties of Acetyl Coenzyme A trisodium salt, detailed experimental
protocols for its use in key enzymatic assays, and a visual representation of its roles in
fundamental signaling pathways. This document is intended to serve as a valuable resource for
researchers, scientists, and drug development professionals working with this essential
molecule.

Chemical Structure and Properties

Acetyl Coenzyme A is a thioester molecule composed of an acetyl group linked to the sulfhydryl
group of Coenzyme A. Coenzyme A itself is a complex molecule comprising 3-
mercaptoethylamine, pantothenic acid (vitamin B5), and adenosine triphosphate (ATP). The
trisodium salt form enhances its stability and solubility in aqueous solutions.
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Chemical Structure:
e Molecular Formula: C23H3sN7NasO17P3S[1][2]
e Molecular Weight: 875.51 g/mol [1][3]

The presence of the thioester bond is of paramount importance as it is a high-energy bond,
making the acetyl group readily transferable in a variety of enzymatic reactions.

Physicochemical Properties

A summary of the key physicochemical properties of Acetyl Coenzyme A trisodium salt is
presented in the table below for easy reference.

Property Value References
Appearance White to off-white powder [4]
B Highly soluble in water (50
Solubility [1]
mg/mL)
Storage Temperature -20°C [1][5]

Stable for up to 2 weeks at
-20°C. Stable at pH 3.5-5.0
o ] even at elevated temperatures
Stability in Aqueous Solution ] ) [1]
for short periods. Hydrolyzes in
strong acid and more rapidly in

alkaline solutions.

Biological Significance and Signaling Pathways

Acetyl-CoA is a pivotal molecule in cellular metabolism, participating in numerous anabolic and
catabolic pathways. Its central role stems from its ability to donate its acetyl group, a process
fundamental to energy production and the synthesis of essential biomolecules.

The Citric Acid (TCA) Cycle
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The primary fate of acetyl-CoA in most aerobic organisms is its entry into the citric acid cycle
(also known as the Krebs cycle or tricarboxylic acid cycle), which occurs in the mitochondrial
matrix. In the initial step of the cycle, acetyl-CoA condenses with oxaloacetate to form citrate, a
reaction catalyzed by citrate synthase. This initiates a series of reactions that ultimately
generate ATP, NADH, and FADHz, the primary energy currency and reducing equivalents of the
cell.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Acetyl Coenzyme A Trisodium: A Comprehensive
Technical Guide for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15611037#acetyl-coenzyme-a-trisodium-structure-
and-chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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